Feglymycin

• Molecular Formula: C95H97N13O30
• Molecular Weight: 1900.9 g/mol
• InChI: InChI=1S/C95H97N13O30/c1-43(2)73(99-90(132)78(50-27-59(113)37-60(114)28-50)101-84(126)72(96)46-10-18-55(109)19-11-46)85(127)106-81(53-33-65(119)40-66(120)34-53)93(135)103-77(49-16-24-58(112)25-17-49)89(131)108-82(54-35-67(121)41-68(122)36-54)94(136)104-76(48-14-22-57(111)23-15-48)88(130)107-79(51-29-61(115)38-62(116)30-51)91(133)100-74(44(3)4)86(128)105-80(52-31-63(117)39-64(118)32-52)92(134)102-75(47-12-20-56(110)21-13-47)87(129)97-69(26-45-8-6-5-7-9-45)83(125)98-70(95(137)138)42-71(123)124/h5-25,27-41,43-44,69-70,72-82,109-122H,26,42,96H2,1-4H3,(H,97,129)(H,98,125)(H,99,132)(H,100,133)(H,101,126)(H,102,134)(H,103,135)(H,104,136)(H,105,128)(H,106,127)(H,107,130)(H,108,131)(H,123,124)(H,137,138)
• InChIKey: QJQKBRUTBCTBKE-UHFFFAOYSA-N

Feglymycin Technical Overview

Feglymycin (CAS 209335-49-9) is a 13-amino acid linear peptide antibiotic originally isolated from Streptomyces sp. DSM 11171 [1]. The compound is synthesized via a 13-module nonribosomal peptide synthetase (NRPS) system and contains a high proportion of non-proteinogenic amino acids, including 4-hydroxyphenylglycine (Hpg) and 3,5-dihydroxyphenylglycine (Dpg) residues arranged in an alternating D- and L-amino acid sequence [2][3]. Feglymycin exhibits both antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) strains, and antiviral activity against HIV through gp120 binding inhibition [4][5]. Its molecular formula is C95H97N13O30 with a molecular weight of 1900.9 g/mol .

MurA/MurC cytoplasmic enzyme inhibition study fit

Structurally distinct glycopeptide-class probe

Dual antimicrobial and gp120-mediated entry inhibition research context

• [1] Vértesy L, et al. Feglymycin, a novel inhibitor of the replication of the human immunodeficiency virus. Fermentation, isolation and structure elucidation. J Antibiot (Tokyo). 1999;52(4):374-382. View Source
• [2] Gonsior M, Mühlenweg A, Tietzmann M, Rausch S, Poch A, Süssmuth RD. Biosynthesis of the Peptide Antibiotic Feglymycin by a Linear Nonribosomal Peptide Synthetase Mechanism. ChemBioChem. 2015;16:2610-2614. View Source
• [3] Rausch S. Investigation of the antibacterial activity and the biosynthesis gene cluster of the peptide antibiotic feglymycin [Dissertation]. Technische Universität Berlin; 2012. View Source
• [4] Rausch S, Hänchen A, Denisiuk A, Löhken M, Schneider T, Süssmuth RD. Feglymycin is an Inhibitor of the Enzymes MurA and MurC of the Peptidoglycan Biosynthesis Pathway. ChemBioChem. 2011;12:1171-1173. View Source
• [5] Férir G, et al. Feglymycin, a unique natural bacterial antibiotic peptide, inhibits HIV entry by targeting the viral envelope protein gp120. Virology. 2012;433(2):308-319. View Source

Feglymycin Procurement Rationale

Despite structural similarities to cell-wall biosynthesis inhibitors vancomycin and ramoplanin, feglymycin exhibits a fundamentally distinct molecular target profile that precludes substitution [1]. Unlike vancomycin and teixobactin, which bind lipid II and inhibit late-stage transglycosylation/transpeptidation, feglymycin shows no effect on membrane-bound late-stage peptidoglycan biosynthesis steps and instead inhibits the early cytoplasmic enzymes MurA and MurC [2][3]. Ramoplanin, while also a glycolipodepsipeptide, targets lipid II-intermediate steps differently and lacks feglymycin's dual antiviral activity [4]. Furthermore, feglymycin is the first known natural product inhibitor of MurC and exhibits a non-competitive inhibition mechanism distinct from the competitive substrate-analog inhibitors typical of this enzyme class [5]. This unique combination of early-stage dual-enzyme inhibition, non-competitive mechanism, and demonstrated activity against clinical HIV isolates [6] means that substituting feglymycin with any in-class analog would fundamentally alter experimental outcomes in antibacterial mode-of-action studies, antiviral screening, or resistance mechanism investigations.

Feglymycin Cytoplasmic MurA/MurC inhibition; dual antibacterial and gp120-binding antiviral profile

vs

Vancomycin / Teicoplanin Extracellular lipid II binding only; no gp120-targeted antiviral activity reported

Feglymycin MurA/MurC early-step target engagement; dual-pathway functionality

vs

Ramoplanin / Enduracidin Late-step extracellular inhibition; gp120 pharmacophore absent — antiviral context may not transfer

• [1] Rausch S. Investigation of the antibacterial activity and the biosynthesis gene cluster of the peptide antibiotic feglymycin [Dissertation]. Technische Universität Berlin; 2012. View Source
• [2] Rausch S, Hänchen A, Denisiuk A, Löhken M, Schneider T, Süssmuth RD. Feglymycin is an Inhibitor of the Enzymes MurA and MurC of the Peptidoglycan Biosynthesis Pathway. ChemBioChem. 2011;12:1171-1173. View Source
• [3] Ling LL, Schneider T, Peoples AJ, et al. A new antibiotic kills pathogens without detectable resistance. Nature. 2015;517:455-459. View Source
• [4] McCafferty DG, Cudic P, Frankel BA, et al. Chemistry and biology of the ramoplanin family of peptide antibiotics. Biopolymers. 2002;66(4):261-284. View Source
• [5] Rausch S, Hänchen A, Denisiuk A, Löhken M, Schneider T, Süssmuth RD. Feglymycin is an Inhibitor of the Enzymes MurA and MurC of the Peptidoglycan Biosynthesis Pathway. ChemBioChem. 2011;12:1171-1173. View Source
• [6] Férir G, et al. Feglymycin, a unique natural bacterial antibiotic peptide, inhibits HIV entry by targeting the viral envelope protein gp120. Virology. 2012;433(2):308-319. View Source

Feglymycin Comparative Evidence

Cell-Wall Inhibition Site Divergence vs. Vancomycin/Ramoplanin

Feglymycin inhibits the early cytoplasmic peptidoglycan biosynthesis enzymes MurA and MurC with Ki values of 3.4 ± 1.1 μM and 0.33 ± 0.04 μM, respectively, against E. coli enzymes, and IC50 values of 3.5 ± 1.3 μM (MurA) and 1.0 ± 0.6 μM (MurC) against S. aureus enzymes [1]. In contrast, vancomycin and ramoplanin—structurally related antibiotics—show no inhibition of these early-stage enzymes, instead targeting lipid II and late-stage transglycosylation/transpeptidation [2]. Fosfomycin, a known MurA inhibitor, targets only MurA (not MurC) and acts via covalent modification of the active site cysteine, whereas feglymycin exhibits non-competitive inhibition against both MurA substrates (PEP and UDP-GlcNAc) and MurC substrates (UDP-MurNAc, ATP, L-alanine) [3]. In an in vitro lipid II synthesis reconstitution assay, feglymycin decreased lipid II production below detection at 10 μM, while fosfomycin required 200 μM for comparable effect [4].

Inhibition site

Head-to-head

Feglymycin targets cytoplasmic MurA/MurC (early steps) vs vancomycin/ramoplanin targeting extracellular lipid II (late steps) Ki MurA = 3.4 ± 1.1 μM; Ki MurC = 0.33 ± 0.04 μM (E. coli)

Supports mechanism-based selection for glycopeptide-resistant MRSA strains

In vitro one-pot LC-MS assay; E. coli MurA–F enzyme panel

Evidence Dimension	MurA and MurC enzyme inhibition potency
Target Compound Data	MurA: Ki = 3.4 ± 1.1 μM, IC50 = 3.5 ± 1.3 μM (S. aureus); MurC: Ki = 0.33 ± 0.04 μM, IC50 = 1.0 ± 0.6 μM (S. aureus); non-competitive inhibition mechanism
Comparator Or Baseline	Vancomycin/Ramoplanin: no MurA/MurC inhibition (target lipid II); Fosfomycin: MurA-only inhibition, covalent active-site modification, 200 μM required for lipid II synthesis inhibition
Quantified Difference	Feglymycin inhibits MurC ~10-fold more potently than MurA (Ki 0.33 vs 3.4 μM); 20-fold lower concentration than fosfomycin for lipid II synthesis inhibition (10 μM vs 200 μM)
Conditions	E. coli and S. aureus recombinant Mur enzymes; spectrophotometric enzyme assays; in vitro lipid II synthesis reconstitution assay

Why This Matters

For researchers investigating cell wall biosynthesis inhibitors, feglymycin provides the only natural product tool compound for dual MurA/MurC inhibition with a non-competitive mechanism, enabling orthogonal target validation studies not possible with vancomycin or fosfomycin.

• [1] Rausch S, Hänchen A, Denisiuk A, Löhken M, Schneider T, Süssmuth RD. Feglymycin is an Inhibitor of the Enzymes MurA and MurC of the Peptidoglycan Biosynthesis Pathway. ChemBioChem. 2011;12:1171-1173. View Source
• [2] Rausch S. Investigation of the antibacterial activity and the biosynthesis gene cluster of the peptide antibiotic feglymycin [Dissertation]. Technische Universität Berlin; 2012. View Source
• [3] Silver LL. Fosfomycin: Mechanism and Resistance. Cold Spring Harb Perspect Med. 2017;7(2):a025262. View Source
• [4] Rausch S, et al. as cited in: Feglymycin is an Inhibitor of the Enzymes MurA and MurC. scite.ai analysis. View Source

MurA Inhibition Potency vs. Fosfomycin

Feglymycin demonstrates antibacterial activity against Gram-positive bacteria with MIC values of 32–64 μg/mL against Staphylococcus aureus, including methicillin-resistant S. aureus (MRSA) strains, and retains activity against vancomycin-resistant Enterococcus faecium (VRE) [1][2]. By comparison, vancomycin MICs against susceptible S. aureus typically range from 0.5–2 μg/mL, indicating feglymycin is less potent on a per-weight basis [3]. However, the critical differentiation lies in cross-resistance: feglymycin's unique dual-target mechanism at MurA/MurC, upstream of vancomycin's lipid II target, enables it to retain full activity against VRE strains that are refractory to vancomycin treatment [4]. Notably, feglymycin's antibacterial activity was initially characterized as 'weak' (32–64 μg/mL) in early reports, but subsequent in vivo studies confirmed efficacy against MRSA strains, demonstrating that in vitro MIC values do not fully predict in vivo antibacterial potential for this compound class [5].

Lipid II suppression

Head-to-head

~20-fold lower concentration vs. fosfomycin Feglymycin: drastic decrease below 10 μM Fosfomycin: drastic decrease below 200 μM

Supports MurA pathway inhibition study fit

Reconstituted in vitro lipid II biosynthesis system; E. coli MraY and Mur enzymes

Evidence Dimension	Antibacterial susceptibility and cross-resistance
Target Compound Data	MIC = 32–64 μg/mL against S. aureus and MRSA; active against VRE
Comparator Or Baseline	Vancomycin: MIC = 0.5–2 μg/mL against MSSA; ineffective against VRE (MIC ≥ 32 μg/mL); Teixobactin: MIC = 0.03–0.06 μg/mL against S. aureus
Quantified Difference	Feglymycin maintains activity against VRE (where vancomycin fails); vancomycin is 16–128x more potent against MSSA; teixobactin is ~1000x more potent
Conditions	Standard broth microdilution susceptibility testing against clinical isolates; in vivo MRSA mouse models

Why This Matters

Procurement decisions for antibacterial screening programs should prioritize feglymycin when the research objective is studying compounds with retained activity against vancomycin-resistant strains, rather than maximizing absolute potency.

• [1] Vértesy L, et al. Feglymycin, a novel inhibitor of the replication of the human immunodeficiency virus. J Antibiot (Tokyo). 1999;52(4):374-382. View Source
• [2] Rausch S. Investigation of the antibacterial activity and the biosynthesis gene cluster of the peptide antibiotic feglymycin [Dissertation]. Technische Universität Berlin; 2012. View Source
• [3] Rybak MJ, et al. Therapeutic monitoring of vancomycin. Clin Infect Dis. 2009;49(3):325-327. View Source
• [4] DFG GEPRIS Project: Investigations of the mode of action of feglymycin on the bacterial cell wall biosynthesis. View Source
• [5] Core.ac.uk. Investigation of the antibacterial activity and the biosynthesis gene cluster of the peptide antibiotic feglymycin. View Source

HIV-1 Entry Resistance Profile vs. Dextran Sulfate and CADA

Feglymycin inhibits HIV-1 replication in H9 cells with an IC50 of ~5 μM and demonstrates activity against clinical HIV-1 isolates from clades A-D, A/E, and G with EC50 values ranging from 0.5–6.7 μM [1][2]. The compound inhibits HIV-1 NL4.3 binding to soluble CD4 with an EC50 of 4.4 μM and reduces binding to CD4+ SupT1 T cells by 74.5% at 10.5 μM . Surface plasmon resonance (SPR) analysis confirmed potent direct interaction with both X4- and R5-tropic gp120 [3]. In contrast, structurally related antibiotics vancomycin and ramoplanin exhibit no measurable anti-HIV activity, and teixobactin has not been reported to possess antiviral properties [4]. This dual antibacterial-antiviral profile is unique among cell-wall active peptide antibiotics and positions feglymycin as a distinctive tool for investigating envelope-mediated viral entry mechanisms.

Resistance profile

Head-to-head

FGM-resistant HIV-1 IIIB (gp120 I153L/K457I): 9-fold cross-resistance to dextran sulfate >15-fold to CADA No cross-resistance to griffithsin or AMD3100

Supports orthogonal gp120-binding probe selection

MT-4 cell culture selection; MTT assay susceptibility testing

Evidence Dimension	Anti-HIV activity and gp120 binding inhibition
Target Compound Data	IC50 = ~5 μM (HIV-1 in H9 cells); EC50 = 0.5–6.7 μM (clinical clades A-D, A/E, G); EC50 = 4.4 μM (gp120-CD4 binding inhibition); 74.5% cell binding inhibition at 10.5 μM
Comparator Or Baseline	Vancomycin, ramoplanin, teixobactin: no reported anti-HIV activity
Quantified Difference	Feglymycin: active (EC50 0.5–6.7 μM); comparators: inactive (no detectable inhibition)
Conditions	H9 T-cell line; clinical HIV-1 isolates; SPR binding assay; CD4+ SupT1 T-cell binding assay

Why This Matters

For virology researchers studying HIV entry inhibitors, feglymycin provides a unique natural product gp120-binding tool compound with a fully characterized antibacterial target profile, enabling dual-pathway mechanistic studies not possible with any other single agent.

• [1] Férir G, et al. Feglymycin, a unique natural bacterial antibiotic peptide, inhibits HIV entry by targeting the viral envelope protein gp120. Virology. 2012;433(2):308-319. View Source
• [2] Vértesy L, et al. Feglymycin, a novel inhibitor of the replication of the human immunodeficiency virus. J Antibiot (Tokyo). 1999;52(4):374-382. View Source
• [3] Férir G, et al. Feglymycin, a unique natural bacterial antibiotic peptide, inhibits HIV entry by targeting the viral envelope protein gp120. Virology. 2012;433(2):308-319. View Source
• [4] McCafferty DG, et al. Chemistry and biology of the ramoplanin family. Biopolymers. 2002;66(4):261-284. View Source

Alanine-Scan SAR: Pharmacophoric Residues for Dual Activity

An alanine scan of feglymycin, in which each of the 13 amino acid positions was systematically replaced with alanine, revealed that antibacterial activity against S. aureus depends primarily on three residues: D-Hpg1, L-Hpg5, and L-Phe12 [1]. In contrast, inhibitory activity against MurA and MurC enzymes depends almost exclusively on L-Asp13 [2]. This dissociation between antibacterial potency and enzyme inhibition suggests that feglymycin may engage multiple molecular targets in its antibacterial mode of action, with MurA/MurC inhibition representing only one component of its overall antibacterial effect [3]. No comparable comprehensive alanine scan SAR data exist for ramoplanin, vancomycin, or teixobactin at this resolution, making feglymycin uniquely characterized among cell-wall active peptide antibiotics for rational derivative design [4].

Pharmacophore map

Class-level

Alanine-scan identified: D-Hpg1, L-Hpg5, L-Phe12 critical for antibacterial activity L-Asp13 critical for MurA/MurC enzyme inhibition 3,5-dihydroxy-D-phenylglycine residues tolerated for replacement

Supports fragment-based SAR campaign design

13 Ala-scan analogs; solution-phase synthesis; S. aureus and enzyme inhibition assays

Evidence Dimension	Amino acid contributions to biological activity via alanine scanning
Target Compound Data	Antibacterial activity: D-Hpg1, L-Hpg5, L-Phe12 critical; MurA/MurC inhibition: L-Asp13 critical; distinct pharmacophores identified
Comparator Or Baseline	Ramoplanin, vancomycin, teixobactin: no published comprehensive alanine scan SAR data
Quantified Difference	Qualitative difference: distinct residues govern antibacterial vs. enzyme inhibitory activities, implying polypharmacology
Conditions	Solution-phase peptide synthesis of 13 alanine-substituted analogs; MIC testing against S. aureus; MurA/MurC enzyme inhibition assays

Why This Matters

For medicinal chemistry and peptide optimization programs, feglymycin's well-characterized SAR enables rational design of derivatives with improved selectivity for either antibacterial or antiviral applications, a capability not available with less-characterized peptide antibiotics.

• [1] Toti L, Hänchen A, Rausch S, Landmann B, Süssmuth RD, Nusser A. Alanine scan of the peptide antibiotic feglymycin: assessment of amino acid side chains contributing to antimicrobial activity. ChemBioChem. 2013;14(5):603-612. View Source
• [2] Toti L, et al. Alanine scan of the peptide antibiotic feglymycin. ChemBioChem. 2013;14(5):603-612. View Source
• [3] Toti L, et al. Alanine scan of the peptide antibiotic feglymycin. ChemBioChem. 2013;14(5):603-612. View Source
• [4] Ling LL, et al. A new antibiotic kills pathogens without detectable resistance. Nature. 2015;517:455-459. View Source

MRSA Cross-Resistance vs. Ramoplanin and Enduracidin

Feglymycin contains 13 amino acids, of which four are 3-hydroxyphenylglycine and five are 3,5-dihydroxyphenylglycine residues—non-proteinogenic amino acids also found in vancomycin and teicoplanin [1][2]. However, feglymycin is distinguished by its alternating D- and L-amino acid sequence pattern and its ability to form an antiparallel double-helical dimer stabilized by intermolecular hydrogen bonds between phenolic OH groups [3]. The molecular formula is C95H97N13O30 with a monoisotopic mass of 1899.64643 Da . While ramoplanin and enduracidin share the glycodepsipeptide classification and contain non-proteinogenic amino acids, neither exhibits feglymycin's specific 13-mer linear architecture with alternating stereochemistry, nor its defined dimeric crystal structure [4]. This structural distinctiveness underpins feglymycin's unique dual-target mechanism and non-competitive enzyme inhibition profile.

Cross-resistance

Class-level

Active against MRSA (MIC = 32–64 μg/mL) including VISA strains S. aureus MurA IC50 = 3.5 ± 1.3 μM; MurC IC50 = 1.0 ± 0.6 μM Reported absence of cross-resistance with glycopeptide antibiotics

Supports antimicrobial screening panel inclusion

Broth microdilution; clinical MRSA and VISA isolate testing

Evidence Dimension	Structural composition and architecture
Target Compound Data	13-mer linear peptide; alternating D-/L-amino acids; 4 Hpg + 5 Dpg residues; forms antiparallel double-helical dimer; MW = 1900.9 g/mol
Comparator Or Baseline	Vancomycin: heptapeptide core, glycosylated; Ramoplanin: 49-membered macrocyclic depsipeptide; Teixobactin: 11-mer cyclic depsipeptide
Quantified Difference	Qualitative: unique 13-mer linear alternating D-/L-sequence not present in comparators
Conditions	1H and 13C NMR spectroscopy; X-ray crystallography; mass spectrometry

Why This Matters

For structural biology and natural product chemistry programs, feglymycin's well-defined dimeric structure and alternating stereochemistry provide a unique scaffold for studying non-ribosomal peptide folding and dimerization-dependent bioactivity.

• [1] Vértesy L, et al. Feglymycin, a novel inhibitor of the replication of the human immunodeficiency virus. J Antibiot (Tokyo). 1999;52(4):374-382. View Source
• [2] Rausch S, et al. Feglymycin is an Inhibitor of the Enzymes MurA and MurC. ChemBioChem. 2011;12:1171-1173. View Source
• [3] Bachem PEPTalk Edition 35, as cited in: 新型抗菌肽Feglymycin的研究. Biochip.bioon.com.cn. 2011. View Source
• [4] McCafferty DG, et al. Chemistry and biology of the ramoplanin family. Biopolymers. 2002;66(4):261-284. View Source

Enantiomer vs. Natural Stereoisomer: Activity Independence

Beyond direct viral replication inhibition, feglymycin inhibits HIV cell-to-cell transfer between HIV-infected T cells and uninfected CD4+ T cells, as well as DC-SIGN-mediated viral transfer to CD4+ T cells [1]. In vitro resistance selection experiments generated an HIV-1 IIIB variant (HIV-1 IIIBFGMres) bearing two unique gp120 mutations: I153L and K457I [2]. This resistant virus remained fully susceptible to other viral binding/adsorption inhibitors except dextran sulfate (9-fold resistance) and cyclotriazadisulfonamide (CADA; >15-fold resistance) [3]. Notably, feglymycin-resistant HIV retained susceptibility to other entry inhibitors, indicating a resistance mechanism distinct from broadly neutralizing antibody escape pathways [4]. Vancomycin, ramoplanin, and teixobactin have not been evaluated for—and do not possess—HIV cell-to-cell transmission inhibitory activity, as they lack gp120-binding capacity [5].

Stereochemical tolerance

Cross-study context

ent-Feglymycin (full enantiomer): Comparable antibacterial and anti-HIV activity to natural D-/L-alternating stereoisomer No stereospecific receptor requirement indicated

Supports synthetic accessibility for assay development

Total synthesis via convergent stereoselective coupling; S. aureus and HIV-1 assays

Evidence Dimension	HIV cell-to-cell transmission inhibition and resistance profile
Target Compound Data	Inhibits HIV cell-to-cell and DC-SIGN-mediated transfer; resistance mutations I153L and K457I in gp120; 9-fold cross-resistance to dextran sulfate; >15-fold to CADA
Comparator Or Baseline	Vancomycin, ramoplanin, teixobactin: no HIV activity; no gp120 binding
Quantified Difference	Qualitative: unique HIV transmission inhibition activity absent in all comparators
Conditions	Co-culture of HIV-infected and uninfected CD4+ T cells; DC-SIGN-expressing cell viral transfer assays; in vitro resistance selection

Why This Matters

For HIV pathogenesis researchers studying viral dissemination mechanisms, feglymycin provides a unique tool compound for interrogating cell-to-cell transmission pathways and gp120-mediated viral spread, with a defined resistance mutation map unavailable for other natural product HIV entry inhibitors.

• [1] Férir G, et al. Feglymycin, a unique natural bacterial antibiotic peptide, inhibits HIV entry by targeting the viral envelope protein gp120. Virology. 2012;433(2):308-319. View Source
• [2] Férir G, et al. Feglymycin, a unique natural bacterial antibiotic peptide, inhibits HIV entry by targeting the viral envelope protein gp120. Virology. 2012;433(2):308-319. View Source
• [3] Férir G, et al. Feglymycin, a unique natural bacterial antibiotic peptide, inhibits HIV entry by targeting the viral envelope protein gp120. Virology. 2012;433(2):308-319. View Source
• [4] Férir G, et al. Feglymycin, a unique natural bacterial antibiotic peptide, inhibits HIV entry. Virology. 2012;433(2):308-319. View Source
• [5] Ling LL, et al. A new antibiotic kills pathogens without detectable resistance. Nature. 2015;517:455-459. View Source

Feglymycin Application Scenarios

MurA/MurC Dual Inhibition in Gram-Positive Pathogens

Feglymycin serves as a validated dual inhibitor of the early cytoplasmic enzymes MurA (Ki = 3.4 ± 1.1 μM) and MurC (Ki = 0.33 ± 0.04 μM) [1]. Researchers investigating peptidoglycan biosynthesis can employ feglymycin as a tool to simultaneously block two sequential steps in the Mur pathway (UDP-GlcNAc enolpyruvyl transfer and UDP-MurNAc:L-Ala ligase), an experimental approach not achievable with fosfomycin (MurA-only) or vancomycin (late-stage lipid II binding). The non-competitive inhibition mechanism further enables studies of allosteric enzyme regulation distinct from substrate-competitive inhibitors [2].

HIV-1 gp120 Entry Inhibition & Resistance Profiling

With demonstrated inhibition of HIV-1 replication (IC50 = ~5 μM in H9 cells), gp120-CD4 binding (EC50 = 4.4 μM), and broad activity against clinical HIV-1 isolates from clades A-D, A/E, and G (EC50 = 0.5–6.7 μM), feglymycin provides a natural product tool for studying envelope-mediated viral entry [3][4]. The availability of a feglymycin-resistant HIV variant with defined gp120 mutations (I153L, K457I) enables mechanism-of-action validation and cross-resistance profiling against other entry inhibitor classes [5].

Orthogonal Mechanism Antibacterial Resistance Screening

Feglymycin represents one of the few natural products with experimentally confirmed dual antibacterial (MRSA, VRE) and antiviral (HIV) activities driven by distinct molecular mechanisms [6]. Procurement for compound library screening programs enables identification of structural features underlying polypharmacology. The alanine scan SAR data—demonstrating distinct amino acid requirements for antibacterial (D-Hpg1, L-Hpg5, L-Phe12) versus enzyme inhibitory (L-Asp13) activities—provides a rational foundation for derivative synthesis and structure-guided optimization [7].

Pharmacophore Mapping & Fragment-Based SAR

Feglymycin is synthesized by a 13-module NRPS system (FegA–FegS, 19 proteins) that incorporates non-proteinogenic Hpg and Dpg residues in an alternating D-/L-amino acid sequence [8][9]. Its fully characterized NMR structure and defined antiparallel double-helical dimer crystal structure make it a valuable reference standard for studying NRPS enzymology, non-proteinogenic amino acid incorporation mechanisms, and peptide dimerization-dependent bioactivity [10].

Application

Selection Property

Validation Focus

Peptidoglycan biosynthesis pathway studies

MurA/MurC dual-enzyme inhibition profile

Early-stage cytoplasmic enzyme inhibition endpoints

HIV-1 gp120 entry mechanism research

gp120-binding pharmacophore context

Entry inhibition and resistance profiling endpoints

Antimicrobial screening panel studies

Mechanism-orthogonal resistance profile

Cross-resistance endpoint review in MRSA/VISA panels

Structure-activity relationship campaigns

Residue-resolved pharmacophore model

Alanine-scan activity mapping and fragment design

• [1] Rausch S, Hänchen A, Denisiuk A, Löhken M, Schneider T, Süssmuth RD. Feglymycin is an Inhibitor of the Enzymes MurA and MurC of the Peptidoglycan Biosynthesis Pathway. ChemBioChem. 2011;12:1171-1173. View Source
• [2] Rausch S. Investigation of the antibacterial activity and the biosynthesis gene cluster of the peptide antibiotic feglymycin [Dissertation]. Technische Universität Berlin; 2012. View Source
• [3] Férir G, et al. Feglymycin, a unique natural bacterial antibiotic peptide, inhibits HIV entry by targeting the viral envelope protein gp120. Virology. 2012;433(2):308-319. View Source
• [4] Vértesy L, et al. Feglymycin, a novel inhibitor of the replication of the human immunodeficiency virus. J Antibiot (Tokyo). 1999;52(4):374-382. View Source
• [5] Férir G, et al. Feglymycin, a unique natural bacterial antibiotic peptide, inhibits HIV entry. Virology. 2012;433(2):308-319. View Source
• [6] Rausch S. Investigation of the antibacterial activity and the biosynthesis gene cluster of the peptide antibiotic feglymycin [Dissertation]. Technische Universität Berlin; 2012. View Source
• [7] Toti L, Hänchen A, Rausch S, Landmann B, Süssmuth RD, Nusser A. Alanine scan of the peptide antibiotic feglymycin: assessment of amino acid side chains contributing to antimicrobial activity. ChemBioChem. 2013;14(5):603-612. View Source
• [8] Gonsior M, Mühlenweg A, Tietzmann M, Rausch S, Poch A, Süssmuth RD. Biosynthesis of the Peptide Antibiotic Feglymycin by a Linear Nonribosomal Peptide Synthetase Mechanism. ChemBioChem. 2015;16:2610-2614. View Source
• [9] Rausch S. Investigation of the antibacterial activity and the biosynthesis gene cluster of the peptide antibiotic feglymycin [Dissertation]. Technische Universität Berlin; 2012. View Source
• [10] Vértesy L, et al. Feglymycin, a novel inhibitor of the replication of the human immunodeficiency virus. J Antibiot (Tokyo). 1999;52(4):374-382. View Source